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Compound of Interest

Compound Name: Diphenyl vinyl phosphate

CAS No.: 33552-07-7

Cat. No.: B7987268

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5]
Diphenyl Vinyl Phosphate (DPVP) is a functional vinyl monomer (

) used to introduce phosphate ester functionalities into polymer backbones. Unlike vinyl
phosphonates (P-C bond), DPVP contains a P-O-C linkage, making it a vinyl ester of
phosphoric acid.

Key Applications:

Biomaterials: Phosphate groups mimic the DNA/RNA backbone and phospholipid bilayers,

improving biocompatibility.

Flame Retardancy: High phosphorus content promotes char formation.

Drug Delivery: Acid-labile P-O bonds can be exploited for pH-responsive release systems.
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Critical Challenge: DPVP is difficult to homopolymerize to high molecular weight due to steric

hindrance from the two bulky phenyl groups and the electron-withdrawing nature of the

phosphate group, which reduces the electron density of the vinyl double bond.

Reaction Mechanism & Kinetics
The polymerization proceeds via a Free Radical Polymerization (FRP) mechanism.

Understanding the kinetics is vital for controlling molecular weight (MW).

Mechanistic Pathway
The bulky phenyl groups shield the propagating radical, often leading to slow propagation rates

(

). The reaction is initiated by the thermal decomposition of AIBN (Azobisisobutyronitrile),
generating carbon-centered radicals that attack the vinyl terminus of DPVP.

Figure 1: Radical Propagation Mechanism The following diagram illustrates the initiation and

propagation steps, highlighting the steric environment.
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Caption: Mechanism of DPVP radical polymerization. Note the steric crowding around the

active radical center caused by the diphenyl phosphate pendants.

Kinetic Considerations
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Electronic Effect: The phosphate group is electron-withdrawing (

), making the vinyl group electron-deficient. DPVP copolymerizes best with electron-rich
monomers (e.g., Styrene, Vinyl Acetate) in an alternating fashion.

Gel Effect: Due to the stiffness of the side chains, the "Gel Effect" (auto-acceleration) may

occur earlier than in flexible monomers like acrylates, as chain entanglement happens at

lower conversions.

Experimental Protocol: Homopolymerization of
DPVP
This protocol is designed to minimize moisture exposure (preventing hydrolysis) and oxygen

inhibition.

Materials & Equipment
Reagent/Equipment Grade/Spec Purpose

DPVP Monomer >98% Purity
Monomer (Must be inhibitor-

free)

AIBN Recrystallized from Methanol Radical Initiator

Benzene or Toluene Anhydrous, HPLC Grade
Solvent (Solubilizes aromatic

polymer)

n-Hexane ACS Grade Precipitant (Non-solvent)

Schlenk Line High Vacuum (<0.1 mbar) Deoxygenation

Ampoules Borosilicate Glass Reaction Vessel

Monomer Purification (Critical Step)
Commercial DPVP may contain phenolic inhibitors.

Wash: Dissolve DPVP in diethyl ether. Wash 3x with cold 5% NaOH, then 3x with cold brine.

Dry: Dry organic layer over anhydrous
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for 2 hours.

Concentrate: Remove ether under reduced pressure.

Distill: If liquid, distill under high vacuum (

mbar). If solid, recrystallize from hexane/toluene.

Polymerization Workflow
Figure 2: Experimental Workflow
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1. Solution Prep
[M] = 1.0 - 2.0 M

[I] = 1.0 wt%

2. Degassing
Freeze-Pump-Thaw

(3 Cycles)

3. Sealing
Flame seal ampoule

under vacuum

4. Polymerization
Oil Bath @ 60°C

Time: 12-24h

5. Workup
Pour into excess
cold n-Hexane

6. Drying
Vac Oven @ 40°C

24h

Click to download full resolution via product page

Caption: Step-by-step workflow for the radical polymerization of DPVP using the ampoule

technique.
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Detailed Procedure
Charge: In a clean, dry polymerization ampoule, dissolve DPVP (2.76 g, 10 mmol) in

anhydrous Benzene (5 mL).

Initiator: Add AIBN (16.4 mg, 0.1 mmol, ~1 mol%). Note: Keep AIBN protected from light.

Degas: Connect the ampoule to a Schlenk line. Perform three freeze-pump-thaw cycles:

Freeze in liquid

.

Pump to <0.05 mmHg.

Thaw in warm water.

Seal: Flame-seal the ampoule while the solution is frozen and under vacuum.

React: Place the sealed ampoule in a thermostated oil bath at 60°C ± 0.5°C for 12–24 hours.

Precipitate: Open the ampoule and dilute the viscous solution with a small amount of

benzene. Dropwise add the solution into a 10-fold excess of vigorously stirred cold n-

Hexane.

Isolate: Filter the white precipitate and dry in a vacuum oven at 40°C overnight.

Characterization & Data Analysis
Successful polymerization is confirmed by the disappearance of vinyl signals and the

broadening of phosphate signals.

NMR Spectroscopy ( and )[8]
NMR (CDCl3):

Monomer: Distinct vinyl protons at

4.5–5.0 ppm (multiplets).
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Polymer:[1][2][3][4] Disappearance of vinyl peaks. Broad backbone signals appear at

1.5–2.5 ppm (backbone

). Aromatic protons remain at

7.1–7.4 ppm.

NMR:

Crucial for verifying the integrity of the phosphate ester bond.

Shift typically moves upfield slightly upon polymerization (e.g., from -18 ppm to -20 ppm,

depending on reference).

Thermal Analysis (DSC/TGA)
Poly(DPVP) exhibits high thermal stability due to the phosphorus content.

Tg (Glass Transition): Generally high (>80°C) due to the bulky side groups restricting chain

mobility.

TGA: Look for a two-step degradation. The first step (stripping of phenyl groups) usually

occurs >250°C.

Troubleshooting Guide
Observation Root Cause Corrective Action

Low Yield (<10%)
Oxygen inhibition or Old

Initiator

Ensure rigorous freeze-pump-

thaw (3x). Recrystallize AIBN.

Oligomers (Low MW)
Steric hindrance / Chain

Transfer

Decrease [I] to 0.5 wt%. Lower

Temp to 50°C and extend time.

Insoluble Polymer Crosslinking

Ensure monomer purity.

Impurities (divinyl species)

cause crosslinking.

Yellow Discoloration Oxidation of Phenols
Use antioxidant-free solvents.

Perform workup in the dark.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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